Cas no 2320379-03-9 (4-2-(2,4-difluorophenyl)acetyl-1-(pyridin-2-yl)piperazin-2-one)

• Product Name: 4-2-(2,4-difluorophenyl)acetyl-1-(pyridin-2-yl)piperazin-2-one
• CAS No: 2320379-03-9
• MF: C₁₇H₁₅F₂N₃O₂
• MW: 331.316710710526
• CID: 6085412
• PubChem ID: 134161047
• Update Time: 2025-10-23

4-2-(2,4-difluorophenyl)acetyl-1-(pyridin-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(2,4-difluorophenyl)acetyl-1-(pyridin-2-yl)piperazin-2-one
• 2320379-03-9
• 4-[2-(2,4-difluorophenyl)acetyl]-1-(pyridin-2-yl)piperazin-2-one
• 4-[2-(2,4-difluorophenyl)acetyl]-1-pyridin-2-ylpiperazin-2-one
• F6573-6975
• AKOS040705339
• 4-(2-(2,4-difluorophenyl)acetyl)-1-(pyridin-2-yl)piperazin-2-one

• Inchi： 1S/C17H15F2N3O2/c18-13-5-4-12(14(19)10-13)9-16(23)21-7-8-22(17(24)11-21)15-3-1-2-6-20-15/h1-6,10H,7-9,11H2
• InChI Key： PETACFJEKCZPHN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CC(N(C2C=CC=CN=2)CC1)=O)=O)F

Computed Properties

• Exact Mass: 331.11323305g/mol
• Monoisotopic Mass: 331.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.5Ų

Additional information on 4-2-(2,4-difluorophenyl)acetyl-1-(pyridin-2-yl)piperazin-2-one

4-(2-(2,4-Difluorophenyl)Acetyl)-1-(Pyridin-2-Yl)Piperazin-2-One: A Comprehensive Overview

The compound 4-(2-(2,4-Difluorophenyl)Acetyl)-1-(Pyridin-2-Yl)Piperazin-2-One, identified by the CAS number NO 0379-03-9, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse applications in drug design and material science.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents on this ring include a 2,4-difluorophenyl acetyl group at position 4 and a pyridin-2-yl group at position 1. These substituents contribute to the compound's unique chemical properties, including its stability, solubility, and reactivity.

Recent studies have highlighted the importance of piperazine derivatives in the development of new pharmaceutical agents. The presence of the pyridin-2-yl group in this compound introduces additional electronic effects, which can enhance its binding affinity to various biological targets. This makes it a promising candidate for further exploration in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 4-(2-(2,4-Difluorophenyl)Acetyl)-1-(Pyridin-2-Yl)Piperazin-2-One involves a multi-step process that typically begins with the preparation of the piperazine core. This is followed by selective acylation at position 4 with the 2,4-difluorophenyl acetyl group and subsequent substitution at position 1 with the pyridin-2-yl moiety. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of physical properties, this compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable data for its potential use in thermal stability studies.

From an environmental perspective, the biodegradation potential of this compound has been assessed under controlled laboratory conditions. Initial results suggest that it undergoes slow degradation under aerobic conditions, which may have implications for its long-term environmental impact.

Looking ahead, ongoing research is exploring the potential of this compound as a building block for more complex molecular architectures. Its ability to form hydrogen bonds due to the presence of both amide and pyridine groups makes it an attractive candidate for supramolecular chemistry applications.

In conclusion, 4-(2-(2,4-Difluorophenyl)Acetyl)-1-(Pyridin-2-Yl)Piperazin-2-One represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and versatile properties position it as a valuable tool for researchers across multiple disciplines.